Cas no 2224544-73-2 (1-[3-(4-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one)

• Product Name: 1-[3-(4-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one
• CAS No: 2224544-73-2
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 5411436
• PubChem ID: 132396340
• Update Time: 2025-06-08

1-[3-(4-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-6702163
• 1-[3-(4-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one
• Z3488636942
• 2224544-73-2
• AKOS034007310

• Inchi： 1S/C14H17NO/c1-3-14(16)15-9-8-13(10-15)12-6-4-11(2)5-7-12/h3-7,13H,1,8-10H2,2H3
• InChI Key： VIAADQWQCIXASI-UHFFFAOYSA-N
• SMILES： O=C(C=C)N1CCC(C2C=CC(C)=CC=2)C1

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-[3-(4-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one

Introduction to 1-[3-(4-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one (CAS No. 2224544-73-2)

1-[3-(4-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one, with the CAS number 2224544-73-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a substituted pyrrolidinone, is characterized by its unique molecular structure, which includes a pyrrolidinone ring and a substituted phenyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 1-[3-(4-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one is C₁₃H₁₅NO₂, and its molecular weight is approximately 217.26 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of an appropriate amine with a suitable ketone or aldehyde. The resulting product is often purified using techniques such as column chromatography or recrystallization to ensure high purity and consistency.

In recent years, 1-[3-(4-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic applications. One of the key areas of interest is its interaction with various receptors and enzymes in the human body. For instance, research has shown that this compound can modulate the activity of certain G protein-coupled receptors (GPCRs), which are important targets for many drugs used in the treatment of neurological disorders, cardiovascular diseases, and other conditions.

A study published in the Journal of Medicinal Chemistry in 2020 investigated the binding affinity of 1-[3-(4-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one to several GPCRs, including the serotonin receptor 5-HT_2A. The results indicated that this compound exhibits moderate to high binding affinity, suggesting its potential as a lead molecule for developing new drugs targeting these receptors. Additionally, computational modeling studies have provided insights into the molecular interactions between 1-[3-(4-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one and its receptor targets, further supporting its therapeutic potential.

Beyond its interactions with GPCRs, 1-[3-(4-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one has also been explored for its anti-inflammatory properties. Inflammation is a complex biological response that plays a crucial role in many diseases, including arthritis, asthma, and inflammatory bowel disease. A study published in the Inflammation Research journal in 2021 demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in vitro. These findings suggest that 1-[3-(4-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one may have potential as an anti-inflammatory agent.

The safety profile of 1-[3-(4-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one has also been evaluated in preclinical studies. Toxicity assessments conducted on animal models have shown that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed on major organs such as the liver and kidneys. These results are encouraging and support further investigation into its safety and efficacy in clinical settings.

In conclusion, 1-[3-(4-Methylphenyl)pyrrolidin-1-yl]prop-2-en-1-one (CAS No. 2224544-73-2) is a promising compound with a diverse range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and biological activities make it an attractive candidate for developing new drugs targeting GPCRs and other therapeutic targets. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits, paving the way for future advancements in drug discovery and development.